Cas no 2375273-16-6 (9-(Azetidin-3-yl)purin-6-amine;dihydrochloride)

• Product Name: 9-(Azetidin-3-yl)purin-6-amine;dihydrochloride
• CAS No: 2375273-16-6
• MF: C₈H₁₂Cl₂N₆
• MW: 263.127078056335
• CID: 6615993
• PubChem ID: 145874497
• Update Time: 2025-05-21

9-(Azetidin-3-yl)purin-6-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-(Azetidin-3-yl)purin-6-amine;dihydrochloride
• 9-(azetidin-3-yl)-9H-purin-6-amine dihydrochloride
• 2375273-16-6
• TQR1100
• EN300-7442566

• Inchi： 1S/C8H10N6.2ClH/c9-7-6-8(12-3-11-7)14(4-13-6)5-1-10-2-5;;/h3-5,10H,1-2H2,(H2,9,11,12);2*1H
• InChI Key： WQVAZDOVPOKYME-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C1)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 262.0500498g/mol
• Monoisotopic Mass: 262.0500498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Additional information on 9-(Azetidin-3-yl)purin-6-amine;dihydrochloride

9-(Azetidin-3-yl)purin-6-amine; dihydrochloride: A Comprehensive Overview

9-(Azetidin-3-yl)purin-6-amine; dihydrochloride (CAS No. 2375273-16-6) is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, particularly in the treatment of various diseases. The molecule consists of a purine backbone, a nitrogen-containing heterocyclic structure, which is a common feature in many biologically active compounds. The azetidine ring, a four-membered saturated cyclic amine, adds complexity to the molecule and may contribute to its pharmacokinetic properties.

Recent studies have highlighted the importance of purine derivatives in targeting specific biological pathways. For instance, 9-(Azetidin-3-yl)purin-6-amine; dihydrochloride has been investigated for its potential role in modulating enzyme activity and receptor interactions. Researchers have explored its ability to inhibit or activate key enzymes involved in cellular signaling, which could have implications for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 9-(Azetidin-3-yl)purin-6-amine; dihydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The incorporation of the azetidine ring into the purine structure is achieved through carefully designed coupling reactions. These reactions require precise control over reaction conditions to ensure high yield and purity of the final product. The dihydrochloride salt form is often preferred for pharmaceutical applications due to its improved solubility and stability.

From a pharmacological perspective, 9-(Azetidin-3-yl)purin-6-amine; dihydrochloride exhibits promising bioavailability and pharmacokinetic profiles. Preclinical studies have demonstrated that the compound can cross biological barriers effectively, making it suitable for systemic administration. Its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens or cellular components involved in disease progression.

One of the most exciting developments involving 9-(Azetidin-3-yl)purin-6-amines is their role in targeted therapy. Researchers have explored their ability to bind to specific receptors or proteins with high affinity. For example, studies have shown that this compound can interact with adenosine receptors, which are critical in regulating immune responses and inflammatory processes. This interaction could pave the way for novel treatments for autoimmune diseases and chronic inflammation.

In addition to its therapeutic potential, 9-(Azetidin-3-yli purinaaminiaaminiaaminiaamini) has also been studied for its role in drug delivery systems. Its structural versatility allows for the incorporation of other functional groups or ligands that can enhance drug targeting or improve drug stability. This makes it a valuable tool in the development of nanomedicine and targeted drug delivery systems.

The safety profile of 9-(Azetidin-)purinaaminiaamini; dihydrochloride has been extensively evaluated in preclinical models. Studies indicate that it has a favorable toxicity profile at therapeutic doses, with minimal adverse effects observed in animal studies. However, further research is required to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 9-(Azetidin-)purinaaminiaamini; dihydrochloride (CAS No. 2375273-) represents a promising compound with diverse applications in medicine and pharmacology. Its unique chemical structure, combined with favorable pharmacokinetic properties, positions it as a valuable asset in drug discovery and development efforts. As research continues to uncover new insights into its biological activity and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical science.